2-(2-chlorophenyl)-N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]acetamide
• InChI: InChI=1S/C19H17ClN4O3/c1-24-19-17(12(10-16(26)22-19)14-7-4-8-27-14)18(23-24)21-15(25)9-11-5-2-3-6-13(11)20/h2-8,12H,9-10H2,1H3,(H,22,26)(H,21,23,25)
• InChI Key: WHKUSDWYRKIBPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(CC(=O)N2)C3=CC=CO3)C(=N1)NC(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C19H17ClN4O3
• Molecular Weight: 384.8 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a chlorophenyl group, a furanyl group, and a pyrazolopyridinone group. These groups are common in many pharmaceuticals and could potentially confer various biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings can participate in various types of non-covalent interactions, which could influence the compound’s physical properties and biological activities.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the furanyl group could participate in electrophilic aromatic substitution reactions, while the pyrazolopyridinone group could undergo reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its degree of solubility, melting point, and stability could be influenced by the presence and arrangement of its functional groups.

Scientific Research Applications

Pharmaceutical Research

Anti-inflammatory Properties: The compound’s unique structure makes it a promising candidate for anti-inflammatory drug development. .

Anticancer Activity: Preliminary studies suggest that this compound may exhibit anticancer properties. .

Agrochemicals

• Pesticides and Herbicides : The compound’s structural features could be harnessed for designing novel pesticides and herbicides. .

Resin and Polymer Industry

• Polymer Synthesis : The compound serves as a building block for synthesizing various polymers and resins. .

Lacquers and Coatings

• Surface Coatings : Due to its stability and reactivity, this compound finds applications in lacquers and coatings. .

Green Chemistry

• Biomass-Derived Material : The compound’s origin from furfural, a biomass feedstock, aligns with sustainable and environmentally friendly practices. .

Other Potential Applications

• Photoreactions : Investigating the compound’s photoreactivity could reveal additional applications. .

Safety and Hazards

Without specific studies, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve synthesizing this compound and studying its physical and chemical properties, as well as its potential biological activities. It could also be interesting to explore its potential uses in fields like medicinal chemistry.